1-(4-Methoxyphenyl)-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid

• CAS RN: 88597-43-7
• Molecular Formula: C11H10N2O4
• Molecular Weight: 234.21 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-5-oxo-1H-pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H10N2O4/c1-17-8-4-2-7(3-5-8)13-6-9(11(15)16)10(14)12-13/h2-6H,1H3,(H,12,14)(H,15,16)
• InChI Key: HXPNYOBCXDFMMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C(=O)N2)C(=O)O

Description

1-(4-Methoxyphenyl)-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H10N2O4 and its molecular weight is 234.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ester prepared as described above in (a) was converted to the title acid in a manner analogous to example 11(b). The acid possessed νmax (nujol) 1690, 1670, 1599, 1580, 1575,cm-1, δ(CH3OD|D6DMSO) 3.78 (3H,s,--OMe), 7.00 (2H,d,J9 Hz, protons o to --OMe), 7.66 (2H,d,J9 Hz, protons m to --OMe), 8.45(1H,s, C3 -pyrazole proton). Found: M30, 234.0639; C11H10N2O4 requires M,234.0641.